Cas no 2219-73-0 (4-ethyl-2-methylphenol)

• Product Name: 4-ethyl-2-methylphenol
• CAS No: 2219-73-0
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD16997693
• CID: 280432
• PubChem ID: 34857
• Update Time: 2025-11-02

4-ethyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-ethyl-2-methyl-
• 4-ethyl-2-methylphenol
• 2-Methyl-4-ethylphenol
• 4-Ethyl-o-cresol
• o-Cresol, 4-ethyl-
• 2219-73-0
• UNII-Z98H442K3U
• Z98H442K3U
• 4-Ethyl-2-methyl-Phenol
• CAA21973
• NS00027100
• Phenol, 4-ethylmethyl-
• MB23862
• CHEBI:196445
• 4-Ethyl-O-cresol, 8CI
• EN300-3187598
• DTXSID10176725
• starbld0032259
• SCHEMBL1416648
• Q27295176
• Z1255463943
• EINECS 218-733-1
• Phenol, 4-ethyl-2-methyl-

• MDL： MFCD16997693
• Inchi： 1S/C9H12O/c1-3-8-4-5-9(10)7(2)6-8/h4-6,10H,3H2,1-2H3
• InChI Key： QDQMEHXIUFCIGR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CC

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.9809 (estimate)
• Melting Point: 48.26°C (estimate)
• Boiling Point: 227.6°C
• Flash Point: 98.1°C
• Refractive Index: 1.5134 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-ethyl-2-methylphenol

4-Ethyl-2-methylphenol (CAS No. 2219-73-0): Properties, Applications, and Industry Insights

4-Ethyl-2-methylphenol (CAS No. 2219-73-0), also known as 2-methyl-4-ethylphenol, is an important organic compound widely used in various industrial applications. This alkylphenol derivative belongs to the family of substituted phenols and exhibits unique chemical properties that make it valuable in fragrance formulations, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular structure of 4-ethyl-2-methylphenol features a phenol ring substituted with an ethyl group at the para position and a methyl group at the ortho position. This specific substitution pattern contributes to its distinct aromatic properties and chemical reactivity. With a molecular formula of C9H12O and a molecular weight of 136.19 g/mol, this compound typically appears as a colorless to pale yellow liquid with a characteristic phenolic odor.

In the fragrance industry, 4-ethyl-2-methylphenol serves as a key building block for creating complex aroma compounds. Its woody, smoky notes make it particularly valuable in formulating perfumes, soaps, and cosmetic products. Recent trends in natural fragrance alternatives have increased interest in this compound as manufacturers seek sustainable yet effective aroma chemicals. The compound's stability and compatibility with various formulation systems contribute to its popularity among perfumers and cosmetic chemists.

The pharmaceutical sector utilizes 4-ethyl-2-methylphenol as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its phenolic structure makes it a versatile precursor for developing antioxidant compounds and other specialty chemicals. Researchers are particularly interested in its potential applications in developing new materials with antimicrobial properties, especially in light of growing concerns about antibiotic resistance.

From a chemical synthesis perspective, 4-ethyl-2-methylphenol demonstrates interesting reactivity patterns. The phenolic hydroxyl group can undergo various transformations, including etherification and esterification, while the aromatic ring can participate in electrophilic substitution reactions. These properties make it valuable for creating custom chemical building blocks in organic synthesis laboratories.

Market analysis shows steady demand for 4-ethyl-2-methylphenol across multiple industries. The global market for specialty phenols is expected to grow at a compound annual growth rate (CAGR) of approximately 4-6% through 2028, with 4-ethyl-2-methylphenol maintaining its position as an important niche product. Manufacturers are focusing on developing more efficient production methods to meet the increasing demand while maintaining high purity standards.

Environmental considerations regarding 4-ethyl-2-methylphenol have gained attention in recent years. While the compound is biodegradable under appropriate conditions, proper handling and disposal procedures are essential to minimize environmental impact. The industry is actively researching green chemistry approaches for phenol derivatives, including potential bio-based production methods for compounds like 4-ethyl-2-methylphenol.

Quality control standards for 4-ethyl-2-methylphenol typically specify minimum purity levels of 98-99%, with strict limits on impurities that could affect downstream applications. Analytical methods such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are commonly employed to verify the compound's identity and purity. These quality assurance measures ensure consistent performance in various applications.

Storage and handling recommendations for 4-ethyl-2-methylphenol include keeping the material in tightly sealed containers away from strong oxidizers and heat sources. The compound should be stored in cool, well-ventilated areas with appropriate secondary containment measures. Personal protective equipment, including gloves and eye protection, is recommended when handling the material to prevent potential skin or eye irritation.

Research continues to explore new applications for 4-ethyl-2-methylphenol and related phenol derivatives. Recent studies have investigated its potential as a precursor for advanced polymer materials and as a component in specialty coatings. The compound's unique combination of chemical properties ensures ongoing interest from both academic researchers and industrial chemists.

For purchasers and researchers seeking 4-ethyl-2-methylphenol CAS 2219-73-0, it's important to work with reputable suppliers who can provide comprehensive technical data sheets and certificates of analysis. The compound is typically available in various packaging options ranging from laboratory-scale quantities to bulk industrial drums, depending on the intended application and volume requirements.

As regulatory frameworks evolve, compliance with international chemical regulations such as REACH in Europe and TSCA in the United States remains crucial for manufacturers and users of 4-ethyl-2-methylphenol. Staying informed about regulatory updates ensures continued safe and legal use of this valuable chemical intermediate across global markets.

The future outlook for 4-ethyl-2-methylphenol appears positive, with growing interest in its applications across multiple industries. As research uncovers new potential uses and manufacturing processes become more efficient, this versatile compound is likely to maintain its importance in the specialty chemicals market. Continued innovation in application development and production technology will shape the compound's trajectory in the coming years.